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Cogazocine versus other opioid compounds
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Compound Focus: Cogazocine

CAS No.: 57653-29-9

Cat. No.: S1915626

Cogazocine at a Glance

The information below summarizes the very limited data available for Cogazecine, which is primarily of a

chemical and speculative nature.

Property Description for Cogazocine
Chemical Class Benzomorphan opioid [1].
Molecular C21H31NO [1].

Formula

Molecular Weight  313.5 g/mol [1].

Mechanism of Proposed as a mixed p-opioid (MOR) and k-opioid (KOR) receptor agonist,
Action inferred from structural similarity to pentazocine. Direct binding assays are
unpublished [1].

Therapeutic Potential use in moderate-to-severe pain (preclinical); investigated in combination
Applications with chemotherapeutics (e.g., doxorubicin, cisplatin) for resistant tumors [1].

Key Available Primarily chemical structure and physicochemical properties. Pharmacokinetics,
Data toxicity, and efficacy profiles are uncharacterized [1].
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Framework for Opioid Comparison

For a comprehensive guide, researchers typically compare opioids across multiple parameters. The table

below outlines these key dimensions, but specific data for Cogazocine in these categories is missing from

the available literature.

Comparison
Dimension

Typical Parameters & Considerations

Chemical Structure

Pharmacokinetics

Receptor

Pharmacology

Therapeutic Profile

Experimental Data

4,5-epoxymorphinan (e.g., morphine, oxycodone), phenylpiperidine (e.g.,
fentanyl), or diphenylheptylamine (e.g., methadone). Structure influences
physicochemical properties [2].

Absorption, bioavailability, distribution (including BBB penetration [3]),
metabolism (CYP enzymes, glucuronidation), and elimination [2].

Affinity & efficacy at MOR, DOR, KOR; functional activity (full/partial agonist,
antagonist); signaling bias (G-protein vs. B-arrestin) [4].

Analgesic efficacy/potency; side effect profile (respiratory depression,
constipation, sedation); development of tolerance & dependence [5] [2].

In vitro binding/functional assays; in vivo animal models of analgesia; clinical
trial data on efficacy & safety [6].

Experimental Insights and Pathways

While direct data on Coegazocine is scarce, established knowledge of opioid signaling can inform research.

¢ Receptor Signaling Pathway: Opioid receptors are Gi/GO-protein coupled receptors (GPCRS). Their
activation triggers a cascade that inhibits adenylyl cyclase (AC), reduces cyclic AMP (CAMP)
production, closes voltage-gated calcium channels (preventing neurotransmitter release), and
activates G protein-gated inwardly rectifying potassium (GIRK) channels (leading to neuronal
hyperpolarization). This complex signaling results in reduced pain transmission [4].

e General Workflow for Comparison: A standard experimental protocol to compare opioids like
Cogazocine with established compounds would involve several stages. The workflow progresses
from in vitro assays (receptor binding, functional signaling) to in vivo animal studies (pain models,
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behavioral effects, pharmacokinetics) and finally to clinical trials in humans, with chemical analysis
supporting the entire process.
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Opioid Receptor Signaling Cascade
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Workflow for Comparative Opioid Profiling

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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